Cas no 96422-52-5 (Goniodiol)

Goniodiol structure

Product Name:Goniodiol

CAS No:96422-52-5

MF:C₁₃H₁₄O₄

MW:234.247864246368

CID:1080816

PubChem ID:180702

Update Time:2024-12-09

Goniodiol Chemical and Physical Properties

Names and Identifiers

- Goniodiol
- (+)-Goniodiol
- (6R)-6-[(1R,2R)-1,2-Dihydroxy-2-phenylethyl]-5,6-dihydro-2H-pyran-2-one
- (6R)-6-[(1R,2R)-1,2-Dihydroxy-2-phenylethyl]-5,6-dihydro-2H-pyran-2-one (ACI)
- 2H-Pyran-2-one, 6-(1,2-dihydroxy-2-phenylethyl)-5,6-dihydro-, [6R-[6R*(1R*,2R*)]]- (ZCI)
- CHEMBL490371
- SCHEMBL2329557
- (R)-6-((1R,2R)-1,2-Dihydroxy-2-phenylethyl)-5,6-dihydro-2H-pyran-2-one
- (2R)-2-[(1R,2R)-1,2-dihydroxy-2-phenylethyl]-2,3-dihydropyran-6-one
- 2H-Pyran-2-one, 6-[(1R,2R)-1,2-dihydroxy-2-phenylethyl]-5,6-dihydro-,(6R)-
- DTXSID70242253
- CS-0024530
- 96422-52-5
- AKOS032948955
- FS-8637
- HY-N3964
- (6R)-6-[(1R,2R)-1,2-DIHYDROXY-2-PHENYLETHYL]-5,6-DIHYDROPYRAN-2-ONE
- DA-73844
- (2R)-2-((1R,2R)-1,2-dihydroxy-2-phenylethyl)-2,3-dihydropyran-6-one
- DTXCID70164744
- [ "" ]
- Inchi： 1S/C13H14O4/c14-11-8-4-7-10(17-11)13(16)12(15)9-5-2-1-3-6-9/h1-6,8,10,12-13,15-16H,7H2/t10-,12-,13+/m1/s1
- InChI Key： RTNQVKQMVIXUPZ-RTXFEEFZSA-N
- SMILES： [C@@H]([C@H]1CC=CC(=O)O1)(O)[C@@H](C1C=CC=CC=1)O

Computed Properties

Exact Mass: 234.089
Monoisotopic Mass: 234.089
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 294
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 66.8A^2
XLogP3: 1

Experimental Properties

Color/Form: Oil
Density: 1.3±0.1 g/cm3
Boiling Point: 488.2±40.0 °C at 760 mmHg
Flash Point: 192.1±20.8 °C
Refractive Index: 1.597
PSA: 66.76000
LogP: 0.95260
Vapor Pressure: 0.0±1.3 mmHg at 25°C

Goniodiol Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

Goniodiol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	G95360-5mg	Goniodiol	96422-52-5	,HPLC≥98%	5mg	¥4640.0	2023-09-07
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN4159-1 mg	Goniodiol	96422-52-5		1mg	￥2355.00	2022-04-26
A2B Chem LLC	AX16081-5mg	2H-Pyran-2-one, 6-[(1R,2R)-1,2-dihydroxy-2-phenylethyl]-5,6-dihydro-,(6R)-	96422-52-5	98.0%	5mg	$577.00	2024-07-18
TargetMol Chemicals	TN4159-1 ml * 10 mm	Goniodiol	96422-52-5		1 ml * 10 mm	￥ 3330	2024-07-20
TargetMol Chemicals	TN4159-5 mg	Goniodiol	96422-52-5	98%	5mg	￥ 3,230	2023-07-11
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN4159-1 mL * 10 mM (in DMSO)	Goniodiol	96422-52-5		1 mL * 10 mM (in DMSO)	￥ 3330	2023-09-07
TargetMol Chemicals	TN4159-5mg	Goniodiol	96422-52-5		5mg	￥ 3230	2024-07-20

Goniodiol Production Method

Production Method 1

163630-06-6

96422-52-5

Reaction Conditions

1.1 Reagents: Acetic acid Solvents: Water ; 30 min, 80 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water

Reference

: A highly enantioselective total synthesis of (+)-goniodiol

Tate, Edward W.; Dixon, Darren J.; Ley, Steven V., Organic & Biomolecular Chemistry, 2006, 4(9), 1698-1706

Production Method 2

214678-55-4

96422-52-5

Reaction Conditions

1.1 Reagents: 1,8-Diazabicyclo[5.4.0]undec-7-ene Solvents: Dichloromethane

Reference

: A short and efficient total synthesis of the cytotoxic (+)-goniodiol and (+)-9-deoxygoniopypyrone

Surivet, Jean-Philippe; Vatele, Jean-Michel, Tetrahedron Letters, 1998, 39(40), 7299-7300

Production Method 3

110011-51-3

96422-52-5

Reaction Conditions

1.1 Reagents: Water , (6R)-5,6-Dihydro-6-[(2S,3S)-3-phenyl-2-oxiranyl]-2H-pyran-2-one ; 24 h, 60 °C

Reference

: Biosynthesis-Inspired Total Synthesis of Bioactive Styryllactones (+)-Goniodiol, (6S,7S,8S)-Goniodiol, (-)-Parvistone D, and (+)-Parvistone E

Ramesh, Perla; Rao, Tadikamalla P., Journal of Natural Products, 2016, 79(8), 2060-2065

Production Method 4

1301607-72-6

96422-52-5

Reaction Conditions

1.1 Catalysts: p-Toluenesulfonic acid Solvents: Ethanol ; overnight, 50 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water

Reference

: An efficient total synthesis of (+)-goniodiol

Sabitha, Gowravaram; Bhikshapathi, M.; Ranjith, N.; Ashwini, N.; Yadav, Jhillu S., Synthesis, 2011, (5), 821-825

Production Method 5

473980-86-8

96422-52-5

Reaction Conditions

1.1 Reagents: p-Toluenesulfonic acid Solvents: Toluene

Reference

: A short and general approach to the synthesis of styryllactones: (+)-Goniodiol, its acetates and β-trifluoromethyl derivative, (+)-7-epi-Goniodiol and (+)-9-deoxygoniopypyrone

Chen, Jian; Lin, Guo-Qiang; Wang, Zhi-Min; Liu, Han-Quan, Synlett, 2002, (8), 1265-1268

Production Method 6

525589-82-6

96422-52-5

Reaction Conditions

1.1 Reagents: Boron tribromide Solvents: Dichloromethane ; 6 h, -78 °C

Reference

: A concise enantioselective synthesis of (+)-goniodiol and (+)-8-methoxygoniodiol via Co-catalyzed HKR of anti-(2SR,3RS)-3-methoxy-3-phenyl-1,2-epoxypropane

Kiran, I. N. Chaithanya; Reddy, R. Santhosh; Suryavanshi, Gurunath; Sudalai, Arumugam, Tetrahedron Letters, 2011, 52(3), 438-440

Production Method 7

1256338-98-3

96422-52-5

Reaction Conditions

1.1 Catalysts: p-Toluenesulfonic acid Solvents: Methanol ; 0 °C; 2 h, rt

Reference

: Stereoselective total synthesis of leiocarpin C and (+)-goniodiol

Yadav, J. S.; Krishna, V. Hari; Srilatha, A.; Somaiah, R.; Reddy, B. V. Subba, Synthesis, 2010, (17), 3004-3012

Production Method 8

163630-06-6

96422-52-5

Reaction Conditions

1.1 Reagents: Acetic acid Solvents: Water ; 0.5 h, 80 °C; 80 °C → 0 °C
1.2 Solvents: Water ; pH 7
1.3 Reagents: Sodium chloride Solvents: Water

Reference

: A total synthesis of the styryllactone (+)-goniodiol from naphthalene

Banwell, Martin G.; Coster, Mark J.; Edwards, Alison J.; Karunaratne, Ochitha P.; Smith, Jason A.; et al, Australian Journal of Chemistry, 2003, 56(6), 585-595

Production Method 9

163630-06-6

96422-52-5

Reaction Conditions

1.1 Reagents: Acetic acid Solvents: Acetic acid , Water

Reference

: A chemoenzymatic synthesis of the styryllactone (+)-goniodiol from naphthalene

Banwell, Martin G.; Coster, Mark J.; Karunaratne, Ochitha P.; Smith, Jason A., Journal of the Chemical Society, 2002, (14), 1622-1624

Production Method 10

163630-06-6

96422-52-5

Reaction Conditions

1.1 Reagents: Acetic acid Solvents: Water

Reference

: A total synthesis of (+)-Goniodiol using an anomeric oxygen-to-carbon rearrangement

Dixon, Darren J.; Ley, Steven V.; Tate, Edward W., Journal of the Chemical Society, 1998, (19), 3125-3126

Production Method 11

146173-64-0

96422-52-5

Reaction Conditions

1.1 Reagents: Iron chloride (FeCl3) Solvents: Dichloromethane ; 5 h, rt

Reference

: Facile stereoselective syntheses of goniodiol, 8-epi-goniodiol and 9-deoxygoniopypyrone

Prasad, Kavirayani R.; Gholap, Shivajirao L., Tetrahedron Letters, 2007, 48(27), 4679-4682

Production Method 12

194355-07-2

96422-52-5

Reaction Conditions

1.1 Reagents: Titanium tetrachloride Solvents: Dichloromethane ; 1 h, rt

Reference

: A concise synthesis of (+)-goniodiol using a catalytic hetero Diels-Alder/allylboration sequence

Deligny, Michael; Carreaux, Francois; Carboni, Bertrand, Synlett, 2005, (9), 1462-1464

Production Method 13

163630-06-6

96422-52-5

Reaction Conditions

1.1 Reagents: p-Toluenesulfonic acid Solvents: Methanol ; rt

Reference

: The first stereoselective and the total synthesis of Leiocarpin C and total synthesis of (+)-Goniodiol

Yadav, J. S.; Premalatha, K.; Harshavardhan, S. J.; Subba Reddy, B. V., Tetrahedron Letters, 2008, 49(48), 6765-6767

Production Method 14

163630-06-6

96422-52-5

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran , Water

Reference

: Stereoselective Syntheses of (+)-Goniodiol, (-)-8-Epigoniodiol, and (+)-9-Deoxygoniopypyrone via Alkoxyallylboration and Ring-Closing Metathesis

Ramachandran, P. Veeraraghavan; Chandra, J. Subash; Reddy, M. Venkat Ram, Journal of Organic Chemistry, 2002, 67(21), 7547-7550